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Compound of Interest

Compound Name: Thymic factor, circulating

CAS No.: 78922-62-0

Cat. No.: B1511138

Get Quote

Methodology: Rosette Inhibition Assay (Bach Method) Analyte: Thymulin (FTS - Facteur

Thymique Sérique) Sensitivity: ~10⁻¹⁴ M (Femtomolar range)

Introduction & Principle
Circulating Thymic Factor, now definitively identified as Thymulin, is a nonapeptide hormone

(Glu-Ala-Lys-Ser-Gln-Gly-Gly-Ser-Asn) secreted by the thymic epithelium. It plays a critical role

in T-cell differentiation, specifically inducing the expression of T-cell markers (such as Thy-

1/Theta) on immature precursor cells.

Crucial Mechanistic Insight: Thymulin is biologically active only when bound to Zinc in a 1:1

stoichiometric ratio. The standard ELISA detects the peptide sequence regardless of activity;

however, the Bioassay described here is unique because it measures the functional, zinc-

saturated form of the hormone.

The Mechanism of the Assay
The assay relies on the differential sensitivity of T-cell precursors to the immunosuppressive

drug Azathioprine.
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Baseline: Spleen cells from adult thymectomized (Tx) mice contain immature T-cell

precursors. These cells are Theta-negative and resistant to Azathioprine inhibition; they

spontaneously form "rosettes" when mixed with Sheep Red Blood Cells (SRBCs).

Induction: Upon incubation with active Thymulin, these precursors differentiate into Theta-

positive cells.

Readout: These newly differentiated Theta-positive cells become highly sensitive to

Azathioprine. Consequently, in the presence of Azathioprine, rosette formation is inhibited.

Result: The titer of Thymulin is defined as the highest dilution of serum that induces

Azathioprine sensitivity (inhibiting rosette formation).

Biological Pathway Diagram

Thymic Epithelium FTS (Inactive Peptide)Secretion

Active Thymulin
(Zn-FTS)

+ Zinc

Zinc (Zn2+)

Tx Mouse Spleen Cell
(Theta-, Azathioprine Resistant)

Induces Differentiation

Differentiated T-Cell
(Theta+, Azathioprine Sensitive)

Rosette Formation
Spontaneous Binding

Azathioprine
(10 µg/mL)Sensitized to

No Drug

Rosette INHIBITION
(Positive Result)

Blocks Rosettes

Sheep RBCs

Click to download full resolution via product page

Caption: Mechanism of the Bach Rosette Inhibition Assay. Active Thymulin converts resistant

precursors into sensitive T-cells, allowing Azathioprine to block rosette formation.

Materials & Reagents
Biological Materials[1][2][3][4][5][6]

Mice: C57BL/6 mice, adult (6–8 weeks). Must be thymectomized (Tx) 10–14 days prior to the

assay to ensure clearance of endogenous thymulin.
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Indicator Cells: Sheep Red Blood Cells (SRBCs), stored in Alsever’s solution. Wash 3x in

HBSS before use.

Chemical Reagents
Reagent Specification Purpose

Azathioprine Sodium salt, high purity
The inhibitory agent. Prepare

fresh stock (1 mg/mL).

Hanks' Balanced Salt Solution

(HBSS)

Ca2+/Mg2+ free preferred for

washing
Cell suspension medium.

Zinc Chloride (ZnCl2) Analytical grade
To saturate FTS for "Total

Thymulin" measurement.

Chelex 100 Resin Bio-Rad (or equivalent)
To strip Zinc for specificity

controls (creates inactive FTS).

Fetal Calf Serum (FCS) Heat-inactivated, adsorbed

Supplement for medium (must

be adsorbed against SRBCs to

prevent non-specific clumping).

Detailed Experimental Protocol
Part A: Preparation of Spleen Cells (The "Detector"
System)
Timing: 1 Hour | Temperature: 4°C (Ice)

Sacrifice the thymectomized (Tx) mouse by cervical dislocation.

Aseptically remove the spleen and place it in cold HBSS.

Gently homogenize the spleen using a glass tissue grinder or by mashing through a 70 µm

nylon cell strainer into cold HBSS.

Crucial Step: Do not lyse red blood cells with ammonium chloride, as this can damage the

fragile precursor lymphocytes. Instead, separate lymphocytes by density gradient
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centrifugation (e.g., Ficoll-Paque) OR simply wash the whole spleen suspension if the SRBC

background is manageable (classic method often uses whole spleen suspension).

Wash cells 3 times in HBSS (Centrifuge 200 x g, 10 min, 4°C).

Resuspend final pellet to a concentration of 5 x 10⁶ cells/mL in HBSS.

Part B: Sample Preparation
Differentiation of Total vs. Active Thymulin

For Active Thymulin (Circulating): Use serum/plasma directly.

For Total Thymulin (Reserve Capacity): Mix serum with ZnCl₂ (final concentration 10⁻⁷ M)

and incubate for 20 minutes at room temperature. This activates any zinc-free FTS.

Specificity Control: Treat a serum aliquot with Chelex 100 (50 mg/mL) for 30 minutes to strip

zinc. The biological activity should disappear.

Part C: The Rosette Inhibition Assay (Workflow)
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1. Incubate Spleen Cells + Test Serum
(37°C, 30 min)

2. Add Azathioprine (10 µg/mL)
(Incubate 60 min, 37°C)

3. Add SRBCs (Ratio 40:1 SRBC:Lymphocyte)

4. Centrifuge (200 x g, 5 min)
& Incubate 4°C overnight (or 90 min)

5. Resuspend Gently & Count Rosettes
(Hemocytometer)

Click to download full resolution via product page

Caption: Step-by-step workflow for the Rosette Inhibition Assay.

Protocol Steps:

Serial Dilution: Prepare serial log2 dilutions of the test serum in HBSS (e.g., 1/2 to 1/128).

Incubation 1 (Induction): In hemolysis tubes (glass, 75x12mm), mix:

100 µL Spleen cell suspension (5 x 10⁵ cells).

100 µL Diluted Test Serum (or Control).

Incubate for 30 minutes at 37°C.

Incubation 2 (Sensitivity Check): Add 10 µg/mL Azathioprine (100 µL of a prepared stock) to

each tube.
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Note: The concentration of Azathioprine must be calibrated. It should be the minimal dose

that does not inhibit rosettes in saline-treated Tx cells but does inhibit rosettes in

Thymulin-treated cells. 10 µg/mL is the standard starting point.

Incubate for 60 minutes at 37°C.

Rosette Formation: Add 100 µL of SRBC suspension (1-2% v/v). Ratio should be roughly 40

SRBCs per lymphocyte.

Pelleting: Centrifuge tubes at 200 x g for 5 minutes at 4°C.

Stabilization: Incubate the pellets undisturbed at 4°C for 90 minutes (or overnight for

convenience).

Reading: Gently resuspend the pellet by rotating the tube (do not vortex). Place a drop on a

hemocytometer.

Counting: Count 200 lymphocytes. A Rosette is defined as a lymphocyte with ≥3 SRBCs

attached.

Data Analysis & Interpretation
Calculate the percentage of Rosette-Forming Cells (RFCs) for each dilution.

Condition Expected RFC % Interpretation

Negative Control (Saline +

Azathioprine)
High (~15-25%)

Cells remain resistant;

Rosettes form.

Positive Control (Synthetic

Thymulin + Azathioprine)
Low (< 50% of Control)

Cells differentiate; Rosettes

inhibited.

Test Sample Drops from High to Low
Titer = Highest dilution with

<50% of control RFCs.

Calculation: The Titer is the inverse of the highest dilution that causes significant inhibition

(usually defined as inhibition of rosette numbers by >50% compared to the saline control).
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Example: If saline control has 20 rosettes, and dilution 1/64 has 8 rosettes, but dilution 1/128

has 18 rosettes, the titer is 1/64.

Troubleshooting & Quality Control
Critical Control Points[7]

Zinc Contamination: Glassware must be acid-washed. Trace zinc in buffers can activate

inactive FTS, leading to false "active" readings. Use plasticware where possible or acid-

washed glass.

Azathioprine Stability: Azathioprine is light-sensitive. Prepare solutions immediately before

use and keep in the dark.

Mouse Age: Mice must be adult (Tx performed at 6+ weeks). Neonatal thymectomy results in

severe wasting disease and poor spleen cell viability.

Troubleshooting Matrix
Issue Probable Cause Corrective Action

No Inhibition in Positive

Control

Azathioprine inactive or dose

too low.

Prepare fresh Azathioprine;

titration curve (1–50 µg/mL).

High Inhibition in Negative

Control

Spleen cells not from Tx mice;

Residual Thymulin.

Ensure mice were Tx >10 days

ago. Check for incomplete

thymectomy.

Inconsistent Rosettes
SRBC quality poor; Rough

handling.

Use fresh SRBC (<2 weeks

old). Resuspend pellets very

gently.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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